Cas no 57877-42-6 ( )

• Product Name: &nbsp
• CAS No: 57877-42-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 947699
• PubChem ID: 270484
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-naphthalen-2-yl-4,7-dioxoheptanoic acid
• 7-(naphthalen-2-yl)-4,7-dioxoheptanoic acid
• 7-[2]naphthyl-4,7-dioxo-heptanoic acid
• 7-[2]Naphthyl-4,7-dioxo-heptansaeure
• AC1L6OPB
• AC1Q5VPQ
• AG-J-84103
• AR-1H2805
• CHEMBL491756
• CTK5A7582
• NSC112915
• NSC-112915
• DS-006020
• 7-naphthalen-2-yl-4,7-dioxo-heptanoic acid
• 57877-42-6
• DTXSID80296969
•  

• Inchi： 1S/C17H16O4/c18-15(8-10-17(20)21)7-9-16(19)14-6-5-12-3-1-2-4-13(12)11-14/h1-6,11H,7-10H2,(H,20,21)
• InChI Key： DYCJYDMZSMZGKV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CCC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44
• LogP: 3.23660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones